Cas no 1051316-42-7 ((2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid)

• Product Name: (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid
• CAS No: 1051316-42-7
• MF: C₉H₁₀BNO₃
• MW: 190.991602420807
• CID: 2125896
• PubChem ID: 59763201
• Update Time: 2025-06-26

(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)Boronic acid
• (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid
• WIVDQJWQFUTPOH-UHFFFAOYSA-N
• (2-Oxo-1,2,3,4-tetrahydro-6-quinolinyl)boronic acid
• Boronic acid, B-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid

• Inchi： 1S/C9H10BNO3/c12-9-4-1-6-5-7(10(13)14)2-3-8(6)11-9/h2-3,5,13-14H,1,4H2,(H,11,12)
• InChI Key： WIVDQJWQFUTPOH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(B(O)O)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 69.6

Additional information on (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid

(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1051316-42-7): A Comprehensive Overview

(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1051316-42-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structure, which combines a tetrahydroquinoline moiety with a boronic acid functional group. The compound's chemical formula is C₁₀H₁₃BO₃, and it has a molecular weight of 205.01 g/mol.

The tetrahydroquinoline scaffold is well-known for its biological activities and has been extensively studied in the development of various pharmaceutical agents. The presence of the boronic acid group further enhances the compound's reactivity and utility in synthetic transformations, making it an attractive building block for the synthesis of complex molecules.

Recent research has highlighted the potential applications of (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The researchers found that the boronic acid group plays a crucial role in enhancing the compound's binding affinity to the target enzyme, thereby improving its therapeutic efficacy.

In addition to its potential as a drug candidate, (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid has also been explored for its use in click chemistry reactions. Click chemistry is a powerful tool in organic synthesis that allows for the rapid and efficient formation of covalent bonds between functional groups. The boronic acid group can participate in various click reactions, such as the Suzuki-Miyaura coupling reaction, which is widely used for the synthesis of biologically active compounds.

The physical properties of (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 185 to 187°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. These solubility properties make it easy to handle and use in various chemical reactions.

In terms of safety and handling, (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid should be stored under dry conditions and protected from moisture to prevent hydrolysis of the boronic acid group. It is also recommended to handle the compound with appropriate personal protective equipment (PPE) to ensure safety.

The synthesis of (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid typically involves several steps. One common synthetic route starts with the condensation of 6-bromotetrahydroquinoline with an appropriate boron reagent. The resulting intermediate is then subjected to further transformations to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels.

The versatility of (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid extends beyond its use as a building block for drug discovery. It has also found applications in materials science and polymer chemistry. For example, researchers have utilized this compound to develop novel polymers with unique properties for use in advanced materials and coatings.

In conclusion, (2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)boronic acid (CAS No. 1051316-42-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structure and reactivity make it an invaluable tool for researchers working on new drug candidates and advanced materials. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future developments within the chemical and pharmaceutical industries.